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Compound of Interest

Compound Name: 6-Nitroquinazoline

Cat. No.: B1619102 Get Quote

A Technical Guide to 6-Nitroquinazoline
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 6-nitroquinazoline, a key

heterocyclic compound utilized in medicinal chemistry and drug development. It covers its

chemical identity, physicochemical properties, synthesis protocols, and significant applications,

with a focus on its role as a crucial intermediate in the creation of targeted therapeutics.

Nomenclature and Chemical Identity
6-Nitroquinazoline is a derivative of quinazoline, which is a bicyclic aromatic compound

composed of a benzene ring fused to a pyrimidine ring. The "6-nitro" designation indicates the

presence of a nitro group (-NO₂) at the sixth position of the quinazoline core.
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Identifier Value Source

CAS Number 7556-95-8 [1][2][3]

IUPAC Name 6-nitroquinazoline [2]

Molecular Formula C₈H₅N₃O₂ [1][2][3]

Molecular Weight 175.14 g/mol [1][2]

Canonical SMILES
C1=CC2=NC=NC=C2C=C1--

INVALID-LINK--[O-]
[1][2]

InChIKey
RPTKRGHYKSBDJL-

UHFFFAOYSA-N
[2]

Synonyms Quinazoline, 6-nitro- [1][2]

Physicochemical Properties
The physicochemical properties of 6-nitroquinazoline are essential for its handling, reaction

optimization, and formulation. The following table summarizes key quantitative data.

Property Value Source

Melting Point 174.5-175 °C [1][3]

Boiling Point (Predicted) 346.2 ± 15.0 °C [1][3]

Density (Predicted) 1.437 ± 0.06 g/cm³ [1][3]

pKa (Predicted) 4.04 ± 0.26 [1][3]

LogP (XLogP3) 0.8 [1][2]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Rotatable Bond Count 0 [1]

Polar Surface Area (PSA) 71.60 Å² [1][2]
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Synthesis and Experimental Protocols
The primary method for synthesizing 6-nitroquinazoline is through the electrophilic nitration of

the parent quinazoline molecule. The quinazoline ring system's reactivity order favors

substitution at positions 8 and 6.[4]

Experimental Protocol: Nitration of Quinazoline
This protocol describes a common method for the synthesis of 6-nitroquinazoline.[4]

Materials:

Quinazoline

Fuming Nitric Acid (HNO₃)

Concentrated Sulfuric Acid (H₂SO₄)

Ice

Water

Standard laboratory glassware

Procedure:

In a flask kept in an ice bath, slowly add a solution of quinazoline in concentrated sulfuric

acid to fuming nitric acid.

Maintain the temperature of the reaction mixture while stirring, following established

laboratory safety procedures for nitration reactions.

After the reaction is complete, carefully pour the mixture onto crushed ice.

The precipitate, 6-nitroquinazoline, is collected by filtration.

Wash the collected solid thoroughly with water to remove residual acid.
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The crude product can be purified by recrystallization from an appropriate solvent (e.g.,

ethanol).

Characterize the final product using analytical techniques such as NMR spectroscopy, mass

spectrometry, and melting point determination to confirm its identity and purity.

A related and widely used intermediate is 6-nitroquinazolin-4(3H)-one. Its synthesis is often a

precursor step in more complex molecular constructions.

Experimental Protocol: Synthesis of 6-Nitroquinazolin-
4(3H)-one
This protocol is adapted from procedures for synthesizing the 4-oxo derivative from 2-amino-5-

nitrobenzoic acid.[5][6]

Materials:

2-Amino-5-nitrobenzoic acid

Formamide

Ice water

Procedure:

Add 2-amino-5-nitrobenzoic acid to formamide and stir until fully dissolved.

Heat the reaction mixture to approximately 170°C and maintain this temperature for several

hours (e.g., 4 hours).[5]

Cool the mixture to about 100°C and then slowly add ice water while continuing to stir.[5]

Continue stirring for approximately 1 hour as the product precipitates.[5]

Collect the solid product by filtration under reduced pressure.[5]

Wash the solid extensively with water to remove impurities.[5]
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Dry the final product, 6-nitroquinazolin-4(3H)-one (also named 4-hydroxy-6-
nitroquinazoline), under vacuum. A yield of around 90% can be expected.[5]

Visualization of Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 6-nitroquinazoline
and its conversion into a functionalized derivative.
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General synthesis and functionalization workflow.
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Applications in Research and Drug Development
6-Nitroquinazoline is a valuable building block in medicinal chemistry, primarily serving as an

intermediate for synthesizing more complex, biologically active molecules.[7] Its derivatives

have shown a wide range of therapeutic potential.[7][8]

Anticancer Agents (EGFR Inhibitors): The 6-nitroquinazoline scaffold is a core component

in the design of Epidermal Growth Factor Receptor (EGFR) inhibitors.[9][10] The nitro group

can be reduced to an amine, which then serves as an attachment point for various side

chains designed to bind to the ATP-binding pocket of the EGFR kinase domain, inhibiting its

activity and blocking cancer cell proliferation.[9][11][12]

Antimalarial Agents: Early research identified 6-nitroquinazoline as a precursor for

developing antimalarial compounds.[3][13] The quinazoline nucleus is a known

pharmacophore in antimalarial drug design.

Antichagasic Agents: Recent studies have explored derivatives of 6-nitroquinazoline,

specifically 6-nitroquinazoline-2,4-diamine, as potential agents against Trypanosoma cruzi,

the parasite that causes Chagas disease.[14][15]

Enzyme Substrate: 6-Nitroquinazoline is recognized as a substrate for human liver

aldehyde oxidase, making it useful in metabolic studies and for probing enzyme activity.[3]

Logical Pathway: EGFR Inhibition
The diagram below illustrates the logical relationship of using 6-nitroquinazoline as a starting

point to develop a targeted EGFR inhibitor for anticancer therapy.
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Conceptual pathway from scaffold to biological effect.
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Conclusion
6-Nitroquinazoline is a foundational molecule in the field of medicinal chemistry. Its

straightforward synthesis and versatile chemical nature, particularly the reactivity of the nitro

group and the quinazoline core, make it an indispensable intermediate. Its primary importance

lies in its role as a scaffold for the development of targeted therapies, most notably EGFR

inhibitors for cancer treatment, as well as for investigational drugs targeting infectious diseases.

The data and protocols summarized herein provide a technical basis for researchers and drug

development professionals working with this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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